Cas no 91759-55-6 (1H-Tetrazole, 5-(3,4,5-trimethoxyphenyl)-)

• Product Name: 1H-Tetrazole, 5-(3,4,5-trimethoxyphenyl)-
• CAS No: 91759-55-6
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 785810
• PubChem ID: 4770910
• Update Time: 2025-04-19

1H-Tetrazole, 5-(3,4,5-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole, 5-(3,4,5-trimethoxyphenyl)-
• 5-(3,4,5-trimethoxyphenyl)-2H-tetrazole
• DTXSID30406394
• 5-(3,4,5-tri-methoxyphenyl)tetrazole
• 91759-55-6
• AKOS002343147
• CHEMBL288745

• Inchi： 1S/C10H12N4O3/c1-15-7-4-6(10-11-13-14-12-10)5-8(16-2)9(7)17-3/h4-5H,1-3H3,(H,11,12,13,14)
• InChI Key： PJHNDJILQWODBO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC(C2N=NNN=2)=CC=1OC)OC

Computed Properties

• Exact Mass: 236.09094026g/mol
• Monoisotopic Mass: 236.09094026g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 82.2Ų